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Compound of Interest

Compound Name: Famprofazone

Cat. No.: B1672048 Get Quote

Famprofazone is a non-steroidal anti-inflammatory drug (NSAID) belonging to the pyrazolone

class, known for its analgesic, anti-inflammatory, and antipyretic properties.[1] Despite its

classification, the historical and developmental data typically available for pharmaceutical

compounds are markedly absent in the public domain. The majority of available research

focuses on its unique metabolism rather than its primary therapeutic applications.

Discovery and Development: A Scant History
Detailed information regarding the initial discovery, synthesis, and the developmental timeline

of famprofazone is not readily available in scientific literature. It is known to be available over-

the-counter in some regions, such as Taiwan, under brand names like 'Gewodin' and

'Gewolen'.[1][2] However, comprehensive data on its preclinical and clinical trials, which would

typically outline its efficacy, safety profile, and mechanism of action as an NSAID, are not

extensively documented in accessible records.

A Focus on Metabolism
The overwhelming focus of scientific inquiry into famprofazone has been its metabolic

conversion to methamphetamine and amphetamine.[1][2][3][4][5] This metabolic pathway has

significant implications, particularly in the context of sports anti-doping and workplace drug

testing, as the use of famprofazone can lead to positive test results for amphetamines.[1][2][5]

Studies have shown that approximately 15-20% of an oral dose of famprofazone is

metabolized into methamphetamine.[1]
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Quantitative Analysis of Famprofazone Metabolism
Several studies have quantified the urinary excretion of famprofazone's metabolites. The

following table summarizes key quantitative data from these studies.

Paramete
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Study
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zone
Dose

Peak
Methamp
hetamine
Concentr
ation
(Urine)

Peak
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mine
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ation
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Time to
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Citation

Metabolite
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[4]
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on after
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Dose
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ng/mL
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ng/mL
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Metabolite
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Case
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1 Athlete
Not

specified

2688

ng/mL
462 ng/mL

Not

specified
[6]

Experimental Protocols
The methodologies for key experiments cited in the literature predominantly revolve around the

detection and quantification of famprofazone and its metabolites in biological samples.

Urine Sample Analysis for Famprofazone Metabolites

Objective: To quantify the concentration of methamphetamine and amphetamine in urine

following the administration of famprofazone.

Methodology:
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Sample Collection: Urine specimens are collected from subjects at timed intervals after the

administration of a known dose of famprofazone.[5]

Screening: Immunoassay is used for the initial screening of the urine samples for the

presence of amphetamines.[5]

Confirmation and Quantification: Gas chromatography-mass spectrometry (GC-MS) is

employed to confirm the presence and determine the precise concentrations of

methamphetamine and amphetamine.[4][5]

Enantiomeric Analysis: To distinguish between the different stereoisomers of the

metabolites, a chiral derivatizing agent, such as S-(-)-N-trifluoroacetylprolyl chloride (TPC),

is used prior to GC-MS analysis.[7]

Visualizing the Metabolic Pathway
The metabolic conversion of famprofazone is a critical aspect of its pharmacology. The

following diagram illustrates this process.
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Caption: Metabolic pathway of Famprofazone.

Experimental Workflow for Metabolite Analysis
The process of analyzing urine samples for famprofazone metabolites involves a series of

steps from collection to confirmation.
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Caption: Workflow for Famprofazone metabolite analysis.

In conclusion, while famprofazone is categorized as an NSAID, the available scientific

literature provides limited insight into its development and primary mechanism of action. The

focus has been predominantly on its metabolism to controlled substances, a characteristic that

has significant ramifications for drug testing and anti-doping efforts. Further research would be

necessary to fully elucidate the history and complete pharmacological profile of this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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